Cas no 1503275-55-5 (N-(1H-indol-5-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(1H-indol-5-yl)methyl-N-methylhydroxylamine
• CAS No: 1503275-55-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6366108
• PubChem ID: 96741434
• Update Time: 2025-10-24

N-(1H-indol-5-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1H-indol-5-yl)methyl-N-methylhydroxylamine
• EN300-1792235
• 1503275-55-5
• N-[(1H-indol-5-yl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C10H12N2O/c1-12(13)7-8-2-3-10-9(6-8)4-5-11-10/h2-6,11,13H,7H2,1H3
• InChI Key： HYKLVFXJBQARKQ-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.3Ų

Additional information on N-(1H-indol-5-yl)methyl-N-methylhydroxylamine

N-(1H-indol-5-yl)methyl-N-methylhydroxylamine (CAS No. 1503275-55-5): A Comprehensive Overview of Its Properties and Applications

The compound N-(1H-indol-5-yl)methyl-N-methylhydroxylamine (CAS No. 1503275-55-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while also addressing common queries and trends in the field.

N-(1H-indol-5-yl)methyl-N-methylhydroxylamine belongs to the class of hydroxylamine derivatives, which are known for their versatility in organic synthesis and medicinal chemistry. The presence of both an indole moiety and a hydroxylamine functional group in its structure makes it a valuable intermediate for the development of novel bioactive molecules. Researchers have explored its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery programs targeting various diseases.

One of the most frequently searched questions related to this compound is: *"What are the potential applications of N-(1H-indol-5-yl)methyl-N-methylhydroxylamine in drug development?"* Recent studies suggest that this molecule can serve as a building block for designing inhibitors of specific enzymes or receptors. For instance, its indole core is structurally similar to tryptophan, a key amino acid involved in neurotransmitter synthesis, making it a candidate for neurological research. Additionally, the hydroxylamine group can participate in redox reactions, which are critical in antioxidant therapies.

Another trending topic in the scientific community is the *"green synthesis"* of such compounds. Researchers are increasingly focusing on eco-friendly methods to produce N-(1H-indol-5-yl)methyl-N-methylhydroxylamine, minimizing hazardous byproducts and energy consumption. Techniques like microwave-assisted synthesis and catalytic hydrogenation have shown promise in improving yield and purity while reducing environmental impact. This aligns with the broader demand for sustainable chemistry practices in the pharmaceutical industry.

The physicochemical properties of N-(1H-indol-5-yl)methyl-N-methylhydroxylamine also make it a subject of interest for analytical chemists. Its solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO) facilitates its use in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) studies. These techniques are essential for quality control and pharmacokinetic profiling in drug development pipelines.

In conclusion, N-(1H-indol-5-yl)methyl-N-methylhydroxylamine (CAS No. 1503275-55-5) is a multifaceted compound with growing relevance in modern chemistry and life sciences. Its structural uniqueness, coupled with its potential applications in drug discovery and sustainable synthesis, positions it as a molecule worth watching in the coming years. As research progresses, we can expect more innovative uses and optimized production methods to emerge, further solidifying its importance in scientific advancements.